![molecular formula C11H11N3 B061796 (5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile CAS No. 167980-30-5](/img/structure/B61796.png)
(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile
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Overview
Description
(5,6-Dimethyl-1H-benzimidazol-1-YL)acetonitrile is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Chemoselective Reduction and Synthesis of Derivatives : The compound has been utilized in chemoselective reductions and synthesis of α-Benzylthiobenzimidazoleacetonitriles, showcasing its reactivity and potential in creating compounds with varied functional groups. This approach enables the development of novel chemical entities with potential applications in various fields, including medicinal chemistry and material science (Sadhu, Reddy, & Dubey, 2016).
Antitumor Evaluation : In another study, derivatives of benzimidazole demonstrated significant inhibitory effects on tumor and normal cell lines, highlighting the compound's potential role in developing new therapeutic agents. This research underscores the importance of benzimidazole derivatives in medicinal chemistry and oncology research (Al-Omran, Mohareb, & El-Khair, 2014).
Masked Amino Aldehydes Synthesis : The synthesis of masked 2-Amino-3-furancarboxaldehydes from substituted benzimidazole derivatives showcases the compound's utility in creating intermediates for further chemical transformations. These intermediates can be pivotal in synthesizing complex molecules for pharmaceuticals and other applications (Denisenko et al., 2010).
Luminescent Materials : The formation of luminescent materials through the reaction of benzimidazole derivatives with other compounds indicates its potential in developing new materials for electronic and photonic applications. This area of research can lead to innovations in displays, sensors, and lighting technologies (Piguet et al., 1996).
Safety and Hazards
Properties
IUPAC Name |
2-(5,6-dimethylbenzimidazol-1-yl)acetonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-8-5-10-11(6-9(8)2)14(4-3-12)7-13-10/h5-7H,4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPRBGPQPKWEUAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)CC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90588660 |
Source
|
Record name | (5,6-Dimethyl-1H-benzimidazol-1-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90588660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
167980-30-5 |
Source
|
Record name | (5,6-Dimethyl-1H-benzimidazol-1-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90588660 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.